Cas no 477197-62-9 ((E)-N-(2,5-dichlorophenyl)-4-(4-fluorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-N-(2,5-dichlorophenyl)-4-(4-fluorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477197-62-9
• MF: C₁₇H₉Cl₂FN₄S
• MW: 391.249562978745
• CID: 6072121
• PubChem ID: 6016388
• Update Time: 2025-06-08

(E)-N-(2,5-dichlorophenyl)-4-(4-fluorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2,5-dichlorophenyl)-4-(4-fluorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (E)-N-(2,5-dichlorophenyl)-4-(4-fluorophenyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, α-[2-(2,5-dichlorophenyl)hydrazinylidene]-4-(4-fluorophenyl)-
• (2E)-N-(2,5-dichloroanilino)-4-(4-fluorophenyl)-1,3-thiazole-2-carboximidoyl cyanide
• F0760-3054
• (E)-N'-(2,5-dichlorophenyl)-4-(4-fluorophenyl)thiazole-2-carbohydrazonoyl cyanide
• 477197-62-9
• AKOS005639367

• Inchi： 1S/C17H9Cl2FN4S/c18-11-3-6-13(19)14(7-11)23-24-15(8-21)17-22-16(9-25-17)10-1-4-12(20)5-2-10/h1-7,9,23H/b24-15+
• InChI Key： KAEOCHOKOLYIAR-BUVRLJJBSA-N
• SMILES： S1C=C(C2=CC=C(F)C=C2)N=C1/C(=N/NC1=CC(Cl)=CC=C1Cl)/C#N

Computed Properties

• Exact Mass: 389.9909010g/mol
• Monoisotopic Mass: 389.9909010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 528.2±60.0 °C(Predicted)
• pka: 5.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (E)-N-(2,5-dichlorophenyl)-4-(4-fluorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Introduction to (E)-N-(2,5-dichlorophenyl)-4-(4-fluorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477197-62-9)

The compound (E)-N-(2,5-dichlorophenyl)-4-(4-fluorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide, with the CAS number 477197-62-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in medicinal chemistry.

One of the most striking aspects of this compound is its molecular architecture, which includes a thiazole core flanked by aromatic rings. The 2,5-dichlorophenyl and 4-fluorophenyl substituents introduce electronic and steric effects that can modulate the compound's reactivity and biological activity. These features are particularly relevant in the context of developing novel therapeutic agents that target specific biological pathways.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific arrangement of atoms in (E)-N-(2,5-dichlorophenyl)-4-(4-fluorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide suggests that it may exhibit similar properties, making it a valuable scaffold for drug discovery.

The introduction of a cyano group at the 2-position of the thiazole ring adds another layer of complexity to the molecule. This functional group is known to enhance binding affinity to biological targets by forming hydrogen bonds and participating in π-stacking interactions. The cyano group can also serve as a precursor for further chemical modifications, allowing for the synthesis of analogs with tailored properties.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry. The presence of a 4-fluorophenyl group in this compound can influence its metabolic stability and pharmacokinetic profile. Fluoro substituents are often incorporated into drugs to improve their bioavailability and resistance to degradation by enzymes such as cytochrome P450.

The combination of these structural elements makes (E)-N-(2,5-dichlorophenyl)-4-(4-fluorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide a fascinating subject for further research. Investigating its interactions with biological targets could lead to the discovery of new therapeutic agents with improved efficacy and selectivity. Additionally, studying its chemical reactivity could provide insights into novel synthetic strategies for designing complex molecules.

In conclusion, this compound represents a promising entry point for exploring new pharmacological entities. Its unique structural features and potential biological activities make it an attractive candidate for further investigation in both academic and industrial settings. As research continues to uncover the therapeutic potential of thiazole derivatives, compounds like this one are likely to play a crucial role in the development of next-generation pharmaceuticals.